2,4,5-trimethyl-N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-3-pyridazinyl]amino}ethyl)benzenesulfonamide

• IUPAC Name: 2,4,5-trimethyl-N-[2-[[6-(3-methylpyrazol-1-yl)pyridazin-3-yl]amino]ethyl]benzenesulfonamide
• InChI: InChI=1S/C19H24N6O2S/c1-13-11-15(3)17(12-14(13)2)28(26,27)21-9-8-20-18-5-6-19(23-22-18)25-10-7-16(4)24-25/h5-7,10-12,21H,8-9H2,1-4H3,(H,20,22)
• InChI Key: NZBBVQFRYLDQQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=NN=C(C=C2)NCCNS(=O)(=O)C3=C(C=C(C(=C3)C)C)C
• Molecular Formula: C19H24N6O2S
• Molecular Weight: 400.5 g/mol

Description

Benzenesulfonamide derivatives are widely studied for their diverse biological activities, including anticancer, antimicrobial, and enzyme inhibition properties. The synthesis of these compounds typically involves the condensation of sulfonamide groups with various aromatic or heteroaromatic rings, introducing functional groups that enhance biological activity.

Synthesis Analysis

The synthesis of benzenesulfonamide derivatives often involves multi-step reactions, starting from substituted benzaldehydes or pyrazole derivatives. For instance, the synthesis of 4-(3-(4-Substitutedphenyl)-3a,4-dihydro-3H-indeno[1,2-c]pyrazol-2-yl) benzenesulfonamides involved starting from 2-(4-substitutedbenzylidene)-2,3-dihydro-1H-inden-1-one and 4-hydrazinobenzenesulfonamide, showing the complexity of synthesis routes (Gul et al., 2016).

Molecular Structure Analysis

The molecular and supramolecular structures of these compounds, such as N-[2-(pyridin-2-yl)ethyl]-derivatives of methane-, benzene-, and toluenesulfonamide, reveal intricate details about their conformation and interactions. For example, hydrogen bonding and π-π stacking play significant roles in the supramolecular assembly of these molecules, influencing their biological activities (Jacobs et al., 2013).

Chemical Reactions and Properties

Benzenesulfonamides undergo various chemical reactions, including condensation, cyclization, and nucleophilic substitution, to introduce diverse functional groups. These reactions are critical for enhancing the compounds' biological activities by modifying their chemical structure.

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal structure, are crucial for the pharmacokinetic profile of these compounds. For instance, the crystal structure of specific derivatives provides insights into their molecular geometry and potential interactions in biological systems (Asiri et al., 2012).

Chemical Properties Analysis

The chemical properties, including reactivity towards enzymes or receptors, are pivotal in determining the biological activities of these compounds. For example, several benzenesulfonamide derivatives show potent inhibitory activity against carbonic anhydrase enzymes, which is a target for anticancer and antimicrobial therapies (Gul et al., 2016).

Mechanism of Action

Sulfonamides are known to inhibit the growth of bacteria by interfering with their ability to synthesize folic acid, a necessary component for DNA replication.

Safety and Hazards

Sulfonamides can cause allergic reactions in some people, and prolonged exposure can lead to the development of resistance in bacteria.

Future Directions

Future research on this compound could focus on its potential antibacterial activity, its synthesis, and its physical and chemical properties. It could also be interesting to study its interactions with biological systems and its potential uses in medicine.